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Compound of Interest

Compound Name: Eperezolid

Cat. No.: B1671371 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. Eperezolid, an oxazolidinone antibiotic, requires careful

consideration for its disposal to prevent environmental contamination and the potential

development of antibiotic resistance.[1][2] This guide provides essential, step-by-step

procedures for the safe disposal of eperezolid, aligning with general best practices for

laboratory chemical and pharmaceutical waste management.

Eperezolid: Key Information for Handling and
Disposal
While specific quantitative disposal data for eperezolid is not readily available, the following

information is crucial for its safe management.
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Property Value/Information Relevance to Disposal

Chemical Name

N-[[(5S)-3-[3-fluoro-4-[4-(2-

hydroxyacetyl)-1-

piperazinyl]phenyl]-2-oxo-5-

oxazolidinyl]methyl]-

acetamide[3][4]

Understanding the chemical

nature helps in assessing

potential reactivity and

selecting the appropriate

disposal route.

CAS Number 165800-04-4[3][4][5]
A unique identifier for tracking

and regulatory purposes.

Molecular Formula C18H23FN4O5[4][5][6]
Provides insight into the

elemental composition.

Class
Oxazolidinone antibiotic[7][8]

[9]

This classification indicates its

biological activity and the need

to prevent its release into the

environment to avoid

contributing to antimicrobial

resistance.[2][10]

Solubility

Insoluble in water and ethanol;

soluble in DMSO (≥14.05

mg/mL).[5]

Insoluble nature in water

suggests it should not be

disposed of down the drain.[1]

[2]

Standard Operating Procedure for Eperezolid
Disposal
The following protocol outlines the recommended steps for the proper disposal of eperezolid
from a laboratory setting. This procedure is based on general guidelines for the disposal of

chemical and pharmaceutical waste in the absence of a specific Safety Data Sheet (SDS) for

eperezolid disposal.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant

gloves, when handling eperezolid.
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2. Waste Segregation:

Solid Waste:

Collect unused or expired pure eperezolid powder, contaminated lab materials (e.g.,

weighing paper, gloves, pipette tips), and any spilled material in a designated, clearly

labeled hazardous waste container.

The container should be robust, leak-proof, and compatible with the chemical.

Liquid Waste (Solutions containing Eperezolid):

Collect solutions of eperezolid, such as stock solutions in DMSO, in a separate, labeled

hazardous liquid waste container.

Do not mix with aqueous waste streams, given its insolubility in water.[5]

Never dispose of eperezolid solutions down the sink or drain.[1][2]

3. Inactivation/Decontamination (if applicable and feasible):

For trace amounts of contamination on lab surfaces or equipment, decontamination

procedures may be necessary. Consult your institution's Environmental Health and Safety

(EHS) office for approved methods. Autoclaving may not be effective for all antibiotics and is

generally not recommended as a sole disposal method for chemical waste.[1]

4. Waste Collection and Storage:

Store the sealed and labeled hazardous waste containers in a designated, secure area

within the laboratory, away from incompatible materials.

Ensure the waste label includes the chemical name ("Eperezolid"), CAS number, and the

primary hazard (e.g., "Chemical Waste," "Pharmaceutical Waste").

5. Final Disposal:

Arrange for the collection of the hazardous waste by your institution's certified EHS

personnel or a licensed hazardous waste disposal contractor.
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Professional disposal facilities will use high-temperature incineration or other approved

methods to destroy the chemical, minimizing environmental impact.[11]

Logical Workflow for Eperezolid Disposal
The following diagram illustrates the decision-making process for the proper disposal of

eperezolid waste.
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Caption: Eperezolid Disposal Workflow Diagram.

By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of eperezolid, thereby upholding the principles of

laboratory safety and chemical stewardship. Always consult your institution's specific waste

management guidelines and EHS office for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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